1-(2,3-dichlorobenzyl)-4-methylpiperazine

• IUPAC Name: 1-[(2,3-dichlorophenyl)methyl]-4-methylpiperazine
• InChI: InChI=1S/C12H16Cl2N2/c1-15-5-7-16(8-6-15)9-10-3-2-4-11(13)12(10)14/h2-4H,5-9H2,1H3
• InChI Key: OFPWYQZKJHEURA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C12H16Cl2N2
• Molecular Weight: 259.17 g/mol

Description

1-(2,3-dichlorobenzyl)-4-methylpiperazine, also known as MBZP, is a synthetic compound that belongs to the class of piperazine derivatives. It has been widely used in scientific research due to its potential pharmacological properties. MBZP has been shown to exhibit a variety of effects on the central nervous system, making it a promising candidate for the development of new drugs.

Mechanism of Action

The exact mechanism of action of 1-(2,3-dichlorobenzyl)-4-methylpiperazine is not fully understood. However, it is believed to act as a potent agonist at the dopamine D2 receptor, which is involved in the regulation of mood and behavior. This compound has also been shown to modulate the activity of other neurotransmitter systems, including serotonin, norepinephrine, and gamma-aminobutyric acid (GABA).
Biochemical and Physiological Effects
This compound has been shown to produce a variety of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its anxiolytic and antidepressant effects. This compound has also been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2,3-dichlorobenzyl)-4-methylpiperazine is its high potency and selectivity for the dopamine D2 receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological conditions. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 1-(2,3-dichlorobenzyl)-4-methylpiperazine. One area of interest is the development of new drugs based on the structure of this compound. Another area of interest is the investigation of the role of this compound in the regulation of other neurotransmitter systems, such as glutamate and acetylcholine. Finally, further research is needed to better understand the potential therapeutic applications of this compound, including its use in the treatment of psychiatric and neurological disorders.
Conclusion
In conclusion, this compound is a promising compound with a wide range of potential pharmacological properties. Its high potency and selectivity for the dopamine D2 receptor make it a useful tool for studying the role of this receptor in various physiological and pathological conditions. While there are limitations to its use, further research on this compound may lead to the development of new drugs and a better understanding of its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(2,3-dichlorobenzyl)-4-methylpiperazine involves the reaction of 1-(2,3-dichlorophenyl)piperazine with methyl iodide. The reaction is carried out in the presence of a base such as potassium carbonate. The resulting product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

1-(2,3-dichlorobenzyl)-4-methylpiperazine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anxiolytic, antidepressant, and antipsychotic properties. This compound has also been investigated for its potential use in the treatment of Parkinson's disease and Alzheimer's disease. In addition, this compound has been studied for its effects on the cardiovascular system, including its potential use as a vasodilator.